Cas no 735322-66-4 (4-(Pyrrolidine-1-sulfonyl)benzohydrazide)

• Product Name: 4-(Pyrrolidine-1-sulfonyl)benzohydrazide
• CAS No: 735322-66-4
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• CID: 3106612
• PubChem ID: 3800433
• Update Time: 2025-11-02

4-(Pyrrolidine-1-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-1-ylsulfonyl)benzohydrazide
• G23991
• 4-(pyrrolidine-1-sulfonyl)benzohydrazide
• DTXSID001235915
• SR-01000045632-1
• AKOS008967113
• MFCD04614717
• 735322-66-4
• 4-pyrrolidin-1-ylsulfonylbenzohydrazide
• SR-01000045632
• EN300-08342
• 4-(1-Pyrrolidinylsulfonyl)benzoic acid hydrazide
• SCHEMBL16197618
• Z56933822
• 4-(Pyrrolidine-1-sulfonyl)benzohydrazide

• Inchi： 1S/C11H15N3O3S/c12-13-11(15)9-3-5-10(6-4-9)18(16,17)14-7-1-2-8-14/h3-6H,1-2,7-8,12H2,(H,13,15)
• InChI Key： OJOMJVZSAFQXRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NN)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 269.083
• Monoisotopic Mass: 269.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(Pyrrolidine-1-sulfonyl)benzohydrazide

4-(Pyrrolidine-1-sulfonyl)benzohydrazide (CAS 735322-66-4): A Comprehensive Overview

4-(Pyrrolidine-1-sulfonyl)benzohydrazide (CAS 735322-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique pyrrolidine sulfonyl and benzohydrazide functional groups, exhibits versatile properties that make it valuable in various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural features and reactivity.

The molecular formula of 4-(Pyrrolidine-1-sulfonyl)benzohydrazide is C₁₁H₁₅N₃O₃S, and it has a molecular weight of 269.32 g/mol. Its structure combines a pyrrolidine ring attached to a sulfonyl group, which is further linked to a benzohydrazide moiety. This arrangement provides the compound with unique chemical properties, such as enhanced solubility in polar solvents and the ability to participate in hydrogen bonding, making it a candidate for various synthetic and medicinal chemistry applications.

One of the most notable applications of 4-(Pyrrolidine-1-sulfonyl)benzohydrazide is in the field of drug discovery. The compound's hydrazide group is particularly reactive, allowing it to form stable bonds with other molecules, which is crucial for designing new pharmaceutical agents. Recent studies have explored its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds in the healthcare sector.

In addition to its pharmaceutical applications, 4-(Pyrrolidine-1-sulfonyl)benzohydrazide is also used in material science. Its sulfonyl group can act as a linker in polymer chemistry, facilitating the creation of advanced materials with tailored properties. Researchers are investigating its role in developing high-performance polymers and functional coatings, which are highly sought after in industries such as electronics and automotive manufacturing.

The synthesis of 4-(Pyrrolidine-1-sulfonyl)benzohydrazide typically involves multi-step organic reactions, including sulfonylation and hydrazide formation. These processes require precise control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthesis routes, reducing the use of hazardous reagents and minimizing environmental impact.

Market trends indicate a rising demand for 4-(Pyrrolidine-1-sulfonyl)benzohydrazide, particularly in regions with robust pharmaceutical and chemical industries. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its versatility and potential for innovation make it a valuable asset in the competitive landscape of specialty chemicals.

For researchers and professionals seeking detailed information about 4-(Pyrrolidine-1-sulfonyl)benzohydrazide, it is essential to consult reliable sources such as peer-reviewed journals, chemical databases, and supplier catalogs. Proper handling and storage guidelines should also be followed to ensure safety and maintain the compound's integrity. As interest in this compound grows, further studies are expected to uncover additional applications and optimize its synthesis processes.

In conclusion, 4-(Pyrrolidine-1-sulfonyl)benzohydrazide (CAS 735322-66-4) represents a promising compound with diverse applications in pharmaceuticals, material science, and beyond. Its unique structural features and reactivity profile position it as a key player in ongoing research and development efforts. By staying informed about the latest advancements and market trends, stakeholders can leverage the full potential of this remarkable chemical entity.